4-Amino-1-pyridin-2-ylbutan-1-one oxime hydrochloride
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Description
4-Amino-1-pyridin-2-ylbutan-1-one oxime hydrochloride is a useful research compound. Its molecular formula is C9H14ClN3O and its molecular weight is 215.68. The purity is usually 95%.
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Scientific Research Applications
Electrospray Ionization Mass Spectrometry in Catalysis
A pyridine-4,5-dichloroimidazol-2-ylidene complex of Ir(I) demonstrated catalytic activity toward the hydrosilylation of phenylacetylene and 4-aminophenylacetylene. This research utilized electrospray ionization mass spectrometry (ESI-MS) to study the mechanism of catalytic hydrosilylation, allowing for the detection of all reaction intermediates (Vicent et al., 2006).
Synthesis of Amino Sugars via Oximes
The synthesis of amino sugars through the reduction of oximes provides an alternative route to amino sugars. This method involves converting a ketone to an oxime and then reducing the oxime to an amine, offering a convenient synthetic route to amino sugars (Stevens & Bryant, 1972).
DFT Studies on Oxime Molecules
Density functional theory was applied to study the oxime HI-6, highlighting its potential as an antidote against neurotoxic organophosphate poisoning. The study provided insights into the conformational preferences and charge distributions of oxime molecules (Silva, Borges, & Figueroa-Villar, 2005).
Kinetic Determination of HI-6
A kinetic method was developed for the determination of HI-6, an effective agent against nerve gas poisoning, showcasing the practical applications of these compounds in medical and emergency scenarios (Milovanović & Čakar, 1990).
Antimicrobial Properties of Polyheterocyclic Compounds
The synthesis and characterization of oligo-4-[(pyridine-3-yl-methylene) amino] phenol revealed its potential antimicrobial properties, indicating the broad applicability of pyridine derivatives in biologically active materials (Kaya, Bilici, & Saçak, 2006).
Properties
IUPAC Name |
(NE)-N-(4-amino-1-pyridin-2-ylbutylidene)hydroxylamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O.ClH/c10-6-3-5-9(12-13)8-4-1-2-7-11-8;/h1-2,4,7,13H,3,5-6,10H2;1H/b12-9+; |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSOXNHMQXXYQKV-NBYYMMLRSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C(=NO)CCCN.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=NC(=C1)/C(=N/O)/CCCN.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.